Cas no 2172478-69-0 (4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxane-4-carboxylic acid)
4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxane-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxane-4-carboxylic acid
- 4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]oxane-4-carboxylic acid
- EN300-1506335
- 2172478-69-0
-
- Inchi: 1S/C26H30N2O6/c29-23(28-26(24(30)31)12-15-33-16-13-26)11-5-6-14-27-25(32)34-17-22-20-9-3-1-7-18(20)19-8-2-4-10-21(19)22/h1-4,7-10,22H,5-6,11-17H2,(H,27,32)(H,28,29)(H,30,31)
- InChI Key: GBSPLDNSEUMWMC-UHFFFAOYSA-N
- SMILES: O1CCC(C(=O)O)(CC1)NC(CCCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O
Computed Properties
- Exact Mass: 466.21038668g/mol
- Monoisotopic Mass: 466.21038668g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 10
- Complexity: 700
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 114Ų
4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxane-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1506335-1.0g |
4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]oxane-4-carboxylic acid |
2172478-69-0 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1506335-50mg |
4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]oxane-4-carboxylic acid |
2172478-69-0 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1506335-100mg |
4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]oxane-4-carboxylic acid |
2172478-69-0 | 100mg |
$2963.0 | 2023-09-27 | ||
| Enamine | EN300-1506335-250mg |
4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]oxane-4-carboxylic acid |
2172478-69-0 | 250mg |
$3099.0 | 2023-09-27 | ||
| Enamine | EN300-1506335-500mg |
4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]oxane-4-carboxylic acid |
2172478-69-0 | 500mg |
$3233.0 | 2023-09-27 | ||
| Enamine | EN300-1506335-1000mg |
4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]oxane-4-carboxylic acid |
2172478-69-0 | 1000mg |
$3368.0 | 2023-09-27 | ||
| Enamine | EN300-1506335-2500mg |
4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]oxane-4-carboxylic acid |
2172478-69-0 | 2500mg |
$6602.0 | 2023-09-27 | ||
| Enamine | EN300-1506335-5000mg |
4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]oxane-4-carboxylic acid |
2172478-69-0 | 5000mg |
$9769.0 | 2023-09-27 | ||
| Enamine | EN300-1506335-10000mg |
4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]oxane-4-carboxylic acid |
2172478-69-0 | 10000mg |
$14487.0 | 2023-09-27 |
4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxane-4-carboxylic acid Related Literature
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
Additional information on 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxane-4-carboxylic acid
4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxane-4-carboxylic acid (CAS No. 2172478-69-0): A Comprehensive Overview
4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxane-4-carboxylic acid (CAS No. 2172478-69-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-Aze-COOH, is a key intermediate in the synthesis of various bioactive molecules and therapeutic agents. Its unique structural features and chemical properties make it an essential building block in the development of novel drugs and biomolecules.
The Fmoc (fluorenylmethyloxycarbonyl) protecting group is a widely used reagent in peptide synthesis due to its ease of removal and stability under various reaction conditions. The Aze (azetidine) moiety, on the other hand, is a four-membered heterocyclic ring that imparts conformational rigidity and enhanced biological activity to the molecule. The combination of these functional groups in Fmoc-Aze-COOH provides a versatile platform for the design and synthesis of complex molecular architectures.
Recent studies have highlighted the potential of Fmoc-Aze-COOH in the development of new therapeutic agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Fmoc-Aze-COOH exhibit potent anti-inflammatory and anti-cancer properties. The researchers found that these derivatives effectively inhibit key enzymes involved in inflammatory pathways and cancer cell proliferation, making them promising candidates for further clinical investigation.
In another notable study, researchers at the University of California, San Francisco, explored the use of Fmoc-Aze-COOH in the synthesis of novel antibiotics. The study, published in Angewandte Chemie, reported that compounds derived from Fmoc-Aze-COOH showed strong antibacterial activity against multidrug-resistant strains of bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). These findings underscore the potential of Fmoc-Aze-COOH as a valuable tool in combating antibiotic resistance, a growing global health concern.
The synthetic versatility of Fmoc-Aze-COOH also extends to its use in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. A recent study published in Bioorganic & Medicinal Chemistry Letters demonstrated that prodrugs derived from Fmoc-Aze-COOH exhibit improved pharmacokinetic properties and reduced toxicity compared to their parent compounds. This makes them attractive candidates for drug delivery systems designed to enhance therapeutic efficacy while minimizing side effects.
In addition to its applications in drug discovery, Fmoc-Aze-COOH has also found utility in materials science and nanotechnology. Researchers at the Massachusetts Institute of Technology (MIT) have developed novel polymers based on Fmoc-Aze-COOH that exhibit unique optical and mechanical properties. These polymers have potential applications in areas such as drug delivery, tissue engineering, and advanced materials science.
The synthesis of Fmoc-Aze-COOH typically involves a multi-step process that begins with the protection of an azetidine derivative using the Fmoc group. This is followed by functionalization steps to introduce additional reactive groups, such as carboxylic acids or amines, which can be further modified to create a wide range of derivatives. The efficiency and yield of these synthetic routes have been optimized through extensive research, making Fmoc-Aze-COOH readily available for both academic and industrial applications.
In conclusion, 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxane-4-carboxylic acid (CAS No. 2172478-69-0) is a versatile compound with significant potential in various fields of chemistry and biology. Its unique structural features and chemical properties make it an essential building block for the development of novel drugs, biomolecules, and advanced materials. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in modern scientific research.
2172478-69-0 (4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxane-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)